N-(3-(1-(methylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C18H21N3O4S2/c1-13-7-9-14(10-8-13)18-12-17(19-21(18)27(3,24)25)15-5-4-6-16(11-15)20-26(2,22)23/h4-11,18,20H,12H2,1-3H3
• InChI Key: NWWWGVHFRVGOLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC(=CC=C3)NS(=O)(=O)C
• Molecular Formula: C18H21N3O4S2
• Molecular Weight: 407.5 g/mol

Description

N-(3-(1-(methylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H21N3O4S2 and its molecular weight is 407.5. The purity is usually 95%.
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Scientific Research Applications

Interaction Studies and Volumetric Properties

• Raphael, Bahadur, and Ebenso (2015) explored the effects of temperature and concentration on interactions of methyl acetate with aqueous solutions of quinoxaline derivatives, including a compound similar to N-(3-(1-(methylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide. This study provides insights into the volumetric and acoustic properties of these compounds (Raphael, Bahadur, & Ebenso, 2015).

Structural Studies of Derivatives

• Dey et al. (2015) conducted a structural study on nimesulidetriazole derivatives, closely related to the chemical . Their work focused on understanding the intermolecular interactions and crystal structures of these compounds, which is crucial for further applications in materials science and pharmaceuticals (Dey et al., 2015).

Synthesis and Electrophysiological Activity

• Lis et al. (1987) investigated novel analogs of a class III antiarrhythmic agent, closely related to N-(3-(1-(methylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide. Their research provides valuable information on the synthesis and potential electrophysiological activity of these compounds (Lis et al., 1987).

Anti-inflammatory Agent Synthesis

• Abdellatif, Moawad, and Knaus (2014) synthesized a group of compounds similar to the specified chemical, evaluating them as anti-inflammatory agents. Their research offers insights into the potential pharmaceutical applications of these compounds (Abdellatif, Moawad, & Knaus, 2014).

Corrosion Inhibition Properties

• Olasunkanmi et al. (2016) examined quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides, which share structural similarities with the compound , for their corrosion inhibition properties on mild steel. This research has implications for industrial applications in corrosion prevention (Olasunkanmi et al., 2016).